Cas no 90012-37-6 (1,2-Benzisothiazol-3(2H)-one,2-dodecyl-, 1,1-dioxide)

1,2-Benzisothiazol-3(2H)-one,2-dodecyl-, 1,1-dioxide structure
90012-37-6 structure
Product Name:1,2-Benzisothiazol-3(2H)-one,2-dodecyl-, 1,1-dioxide
CAS No:90012-37-6
MF:C19H29NO3S
MW:351.503464460373
CID:816412
PubChem ID:236561
Update Time:2025-04-19

1,2-Benzisothiazol-3(2H)-one,2-dodecyl-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzisothiazol-3(2H)-one,2-dodecyl-, 1,1-dioxide
    • 2-dodecyl-1,1-dioxo-1,2-benzothiazol-3-one
    • NSC39144
    • NSC-39144
    • 2-Dodecyl-1H-1lambda~6~,2-benzothiazole-1,1,3(2H)-trione
    • 90012-37-6
    • DTXSID10284819
    • Inchi: 1S/C19H29NO3S/c1-2-3-4-5-6-7-8-9-10-13-16-20-19(21)17-14-11-12-15-18(17)24(20,22)23/h11-12,14-15H,2-10,13,16H2,1H3
    • InChI Key: QZRDHYNWULQSSS-UHFFFAOYSA-N
    • SMILES: S1(C2C=CC=CC=2C(N1CCCCCCCCCCCC)=O)(=O)=O

Computed Properties

  • Exact Mass: 351.187
  • Monoisotopic Mass: 351.187
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 11
  • Complexity: 483
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.2
  • Topological Polar Surface Area: 62.8Ų

Experimental Properties

  • Density: 1.114
  • Boiling Point: 484.4°Cat760mmHg
  • Flash Point: 246.7°C
  • Refractive Index: 1.532
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